2-amino-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile

• Molecular Formula: C19H25N5
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 2-amino-4-(1-ethyl-3,5-dimethylpyrazol-4-yl)-5,6,7,8,9,10-hexahydrocycloocta[b]pyridine-3-carbonitrile
• InChI: InChI=1S/C19H25N5/c1-4-24-13(3)17(12(2)23-24)18-14-9-7-5-6-8-10-16(14)22-19(21)15(18)11-20/h4-10H2,1-3H3,(H2,21,22)
• InChI Key: XMLJPWDCHAOHIJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)C2=C(C(=NC3=C2CCCCCC3)N)C#N)C

Description

2-AMINO-4-(1-ETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL)-5,6,7,8,9,10-HEXAHYDROCYCLOOCTA[B]PYRIDIN-3-YL CYANIDE is a complex organic compound featuring a unique structure that combines a pyrazole ring with a hexahydrocyclooctapyridine framework

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-AMINO-4-(1-ETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL)-5,6,7,8,9,10-HEXAHYDROCYCLOOCTA[B]PYRIDIN-3-YL CYANIDE typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of 1-ethyl-3,5-dimethyl-1H-pyrazole with appropriate reagents under controlled conditions.

Cyclization: The hexahydrocyclooctapyridine framework is formed through a cyclization reaction involving the pyrazole derivative and other intermediates.

Amination and Cyanation:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This could include the use of catalysts, optimized reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the amino group or the pyrazole ring.

Reduction: Reduction reactions can modify the pyrazole ring or the hexahydrocyclooctapyridine framework.

Substitution: Nucleophilic and electrophilic substitution reactions are common, especially involving the amino and cyanide groups.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogenating agents, nucleophiles like amines or alcohols.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield nitro derivatives, while reduction could produce various hydrogenated forms of the compound.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its unique structural properties and reactivity. It serves as a building block for synthesizing more complex molecules and materials.

Biology and Medicine

In biological and medicinal research, this compound is explored for its potential pharmacological activities. It may act as a ligand for certain receptors or enzymes, influencing biological pathways.

Industry

In industry, the compound could be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism by which 2-AMINO-4-(1-ETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL)-5,6,7,8,9,10-HEXAHYDROCYCLOOCTA[B]PYRIDIN-3-YL CYANIDE exerts its effects depends on its interaction with molecular targets. It may bind to specific proteins or enzymes, altering their activity and thus influencing cellular processes. The exact pathways involved would require detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

2-AMINO-4-(1-ETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL)-5,6,7,8,9,10-HEXAHYDROCYCLOOCTA[B]PYRIDIN-3-YL METHYL: Similar structure but with a methyl group instead of a cyanide group.

2-AMINO-4-(1-ETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL)-5,6,7,8,9,10-HEXAHYDROCYCLOOCTA[B]PYRIDIN-3-YL HYDROXYL: Contains a hydroxyl group instead of a cyanide group.

Uniqueness

The presence of the cyanide group in 2-AMINO-4-(1-ETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL)-5,6,7,8,9,10-HEXAHYDROCYCLOOCTA[B]PYRIDIN-3-YL CYANIDE imparts unique reactivity and potential biological activity compared to its analogs. This makes it a valuable compound for further research and development.